Cas no 2086768-49-0 (3-Bromo-2-chloro-7-iodoquinoline)

3-Bromo-2-chloro-7-iodoquinoline is a halogenated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its multi-halogenated structure makes it a versatile intermediate for cross-coupling reactions, such as Suzuki, Negishi, and Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The presence of bromo, chloro, and iodo substituents at distinct positions offers selective reactivity, facilitating regioselective functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial and anticancer agents. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended due to its sensitivity to light and moisture.
3-Bromo-2-chloro-7-iodoquinoline structure
2086768-49-0 structure
Product Name:3-Bromo-2-chloro-7-iodoquinoline
CAS No:2086768-49-0
MF:C9H4BrClIN
MW:368.39623260498
MDL:MFCD31801874
CID:5056914
PubChem ID:126637457
Update Time:2026-02-28

3-Bromo-2-chloro-7-iodoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-chloro-7-iodoquinoline
    • MFCD31801874
    • SCHEMBL18571731
    • WS-02622
    • CS-0139113
    • SY291981
    • DB-410781
    • 2086768-49-0
    • AT26988
    • 3-bromo-2-chloro-7-iodo-quinoline
    • MDL: MFCD31801874
    • Inchi: 1S/C9H4BrClIN/c10-7-3-5-1-2-6(12)4-8(5)13-9(7)11/h1-4H
    • InChI Key: HAGOYMUZLITIMR-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=CC(=C(N=C2C=1)Cl)Br

Computed Properties

  • Exact Mass: 366.82604g/mol
  • Monoisotopic Mass: 366.82604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9

3-Bromo-2-chloro-7-iodoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B199205-250mg
3-Bromo-2-chloro-7-iodoquinoline
2086768-49-0
250mg
$ 590.00 2022-06-07
TRC
B199205-500mg
3-Bromo-2-chloro-7-iodoquinoline
2086768-49-0
500mg
$ 975.00 2022-06-07
eNovation Chemicals LLC
Y1097770-250MG
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 97%
250mg
$115 2024-07-21
eNovation Chemicals LLC
Y1097770-500MG
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 97%
500mg
$155 2024-07-21
eNovation Chemicals LLC
Y1097770-1G
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 97%
1g
$220 2024-07-21
eNovation Chemicals LLC
Y1097770-5G
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 97%
5g
$630 2024-07-21
eNovation Chemicals LLC
Y1097770-10G
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 97%
10g
$1045 2024-07-21
Aaron
AR01XAHS-100mg
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 98%
100mg
$23.00 2025-02-12
Aaron
AR01XAHS-250mg
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 98%
250mg
$56.00 2025-02-12
Aaron
AR01XAHS-1g
3-bromo-2-chloro-7-iodo-quinoline
2086768-49-0 98%
1g
$222.00 2025-02-12

Additional information on 3-Bromo-2-chloro-7-iodoquinoline

Comprehensive Overview of 3-Bromo-2-chloro-7-iodoquinoline (CAS No. 2086768-49-0): Properties, Applications, and Research Insights

3-Bromo-2-chloro-7-iodoquinoline (CAS No. 2086768-49-0) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound, characterized by its multifunctional halogen substitutions, serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and small-molecule inhibitors. Its molecular formula, C9H4BrClIN, reflects a high degree of reactivity, making it valuable for cross-coupling reactions and catalysis studies.

In recent years, the demand for halogenated quinolines like 3-Bromo-2-chloro-7-iodoquinoline has surged, driven by their applications in drug discovery and agrochemical innovation. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound’s iodo and bromo substituents enable precise modifications via Sonogashira or Suzuki-Miyaura reactions, aligning with the growing trend of click chemistry and fragment-based drug design.

From a synthetic perspective, CAS No. 2086768-49-0 is often utilized to construct complex polycyclic architectures, a key focus in medicinal chemistry. Its stability under diverse reaction conditions makes it a preferred choice for high-throughput screening libraries. Notably, the compound’s chloro group enhances its electrophilic character, facilitating nucleophilic aromatic substitutions—a feature exploited in peptide mimetics and fluorescence probes development.

Environmental and green chemistry trends have also influenced the study of 3-Bromo-2-chloro-7-iodoquinoline. Scientists are exploring solvent-free synthesis methods to minimize waste, addressing the sustainability concerns prevalent in modern chemical industries. Additionally, its role in photocatalysis and OLED materials highlights its relevance in renewable energy applications, a rapidly growing sector.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 2086768-49-0, ensuring purity for research use. The compound’s crystallographic data has been extensively documented, aiding in computational modeling studies. As AI-driven drug discovery gains traction, the precise structural features of this quinoline derivative enable its integration into machine learning algorithms for virtual screening.

In conclusion, 3-Bromo-2-chloro-7-iodoquinoline exemplifies the intersection of traditional organic synthesis and cutting-edge technology. Its adaptability to bioconjugation and material science ensures its continued relevance, while ongoing research into its bioactivity promises novel therapeutic breakthroughs. For researchers seeking high-purity intermediates or specialty chemicals, this compound remains a cornerstone of innovation.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent